![molecular formula C9H14N2OS B6582613 3-[(1,3-thiazol-2-yloxy)methyl]piperidine CAS No. 1185541-14-3](/img/structure/B6582613.png)
3-[(1,3-thiazol-2-yloxy)methyl]piperidine
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Overview
Description
“3-[(1,3-thiazol-2-yloxy)methyl]piperidine” is a chemical compound with the molecular formula C9H14N2OS. It has a molecular weight of 184.26 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecule consists of 14 Hydrogen atoms, 9 Carbon atoms, 2 Nitrogen atoms, 1 Oxygen atom, and 1 Sulfur atom . The InChI code for the compound is 1S/C8H12N2OS/c1-2-7(6-9-3-1)11-8-10-4-5-12-8/h4-5,7,9H,1-3,6H2 .Physical And Chemical Properties Analysis
The compound is in oil form . More specific physical and chemical properties are not available in the retrieved resources.Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been shown to interact with various targets to exert their effects . The exact interaction would depend on the specific target and the structure of the derivative.
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-[(1,3-thiazol-2-yloxy)methyl]piperidine in lab experiments is that it is a readily available and relatively inexpensive starting material. In addition, it can be used in a variety of synthetic pathways to produce various derivatives. However, there are some limitations associated with the use of this compound in lab experiments. For example, it can be difficult to purify and isolate the compound due to its low solubility in water and its tendency to form aggregates. Furthermore, the compound can be toxic and should be handled with caution.
Future Directions
The future of 3-[(1,3-thiazol-2-yloxy)methyl]piperidine research is promising. There are a number of potential applications for the compound, including its use as a starting material for the synthesis of various derivatives and its potential applications in drug delivery, catalysis, and electrochemistry. In addition, there is a need to further explore the biochemical and physiological effects of the compound and to develop new methods for its synthesis and purification. Finally, further research is needed to fully understand the mechanism of action of the compound and to identify potential new therapeutic applications.
Synthesis Methods
The synthesis of 3-[(1,3-thiazol-2-yloxy)methyl]piperidine can be accomplished through a series of reactions. The first step involves the reaction of 3-chloro-2-methoxypiperidine with thiourea to form a thiourea-substituted piperidine. This is followed by the reaction of the thiourea-substituted piperidine with an alkyl halide to form a 3-[(1,3-thiazol-2-yloxy)methyl]piperidineethoxypiperidine. Finally, the 3-[(1,3-thiazol-2-yloxy)methyl]piperidineethoxypiperidine is converted to this compound by the reaction with an appropriate base.
Scientific Research Applications
3-[(1,3-thiazol-2-yloxy)methyl]piperidine has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various derivatives, including 1,3-[(1,3-thiazol-2-yloxy)methyl]piperidineethoxypiperidines, 3-[(1,3-thiazol-2-yloxy)methyl]piperidineethylpiperidines, and 3-[(1,3-thiazol-2-yloxy)methyl]piperidineethoxybenzylpiperidines. In addition, it has been used in the synthesis of antifungal agents, anti-inflammatory drugs, and other biologically active compounds. Furthermore, this compound has been used in the development of new materials for applications in catalysis, electrochemistry, and drug delivery.
Safety and Hazards
Properties
IUPAC Name |
2-(piperidin-3-ylmethoxy)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2OS/c1-2-8(6-10-3-1)7-12-9-11-4-5-13-9/h4-5,8,10H,1-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVWVMUDHEJMPEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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